Cas no 1804688-28-5 (5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1804688-28-5
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4919501
• Update Time: 2025-05-20

5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H8F2N2O/c8-6(9)5-1-4(2-10)3-11-7(5)12/h1,3,6H,2,10H2,(H,11,12)
• InChI Key： DSNMYAZKFXOQIC-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CN)C=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: -0.8
• Topological Polar Surface Area: 55.1

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine

5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine: A Comprehensive Overview

The compound 5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine, identified by the CAS number 1804688-28-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridines, which are aromatic heterocycles with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by the presence of an amino group attached to a methyl group at the 5-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 2-position of the pyridine ring. These functional groups confer unique chemical and biological properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine as a building block for synthesizing bioactive molecules. The amino group at the 5-position serves as a versatile site for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored the use of this compound in designing inhibitors for various enzymes, including kinases and proteases, which are critical targets in drug discovery. The hydroxyl group at the 2-position plays a crucial role in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability.

The synthesis of 1804688-28-5 involves a multi-step process that typically begins with the preparation of intermediates such as pyridine derivatives. One common approach is the nucleophilic substitution reaction, where appropriate substituents are introduced onto the pyridine ring. The introduction of the difluoromethyl group at the 3-position is often achieved through electrophilic substitution or via palladium-catalyzed coupling reactions. The amino group at the 5-position can be introduced using reductive amination or other amine-forming reactions. These methods have been optimized to ensure high yields and purity, making them suitable for large-scale production.

In terms of applications, 5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine has shown promise in several areas. In pharmaceuticals, it has been used as a precursor for developing anti-inflammatory agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it valuable in coordination chemistry and catalysis. Additionally, this compound has been explored for its potential in materials science, particularly in the development of novel polymers and coatings with enhanced mechanical properties.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior under various conditions. For example, density functional theory (DFT) calculations have revealed that the presence of fluorine atoms at the difluoromethyl group significantly affects the electron distribution within the molecule, influencing its reactivity towards nucleophiles and electrophiles.

In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS No. 1804688-28-5) is a versatile compound with a wide range of applications across different fields. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.